3-{[(4-methoxyphenyl)acetyl]amino}-3-(3-nitrophenyl)propanoic acid

• IUPAC Name: 3-[[2-(4-methoxyphenyl)acetyl]amino]-3-(3-nitrophenyl)propanoic acid
• InChI: InChI=1S/C18H18N2O6/c1-26-15-7-5-12(6-8-15)9-17(21)19-16(11-18(22)23)13-3-2-4-14(10-13)20(24)25/h2-8,10,16H,9,11H2,1H3,(H,19,21)(H,22,23)
• InChI Key: FQYIHORYBQJLKG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC(=O)NC(CC(=O)O)C2=CC(=CC=C2)[N+](=O)[O-]
• Molecular Formula: C18H18N2O6
• Molecular Weight: 358.3 g/mol
• Solubility: >53.8 [ug/mL] (The mean of the results at pH 7.4)

Description

3-{[(4-methoxyphenyl)acetyl]amino}-3-(3-nitrophenyl)propanoic acid, also known as MNPA, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. MNPA belongs to the class of non-steroidal anti-inflammatory drugs (NSAIDs) and has been found to possess anti-inflammatory, analgesic, and antipyretic properties.

Mechanism of Action

3-{[(4-methoxyphenyl)acetyl]amino}-3-(3-nitrophenyl)propanoic acid exerts its anti-inflammatory, analgesic, and antipyretic effects by inhibiting the activity of COX enzymes, which are responsible for the production of prostaglandins. Prostaglandins are lipid mediators that play a key role in the inflammatory response and are responsible for the symptoms of inflammation such as pain, swelling, and redness. By inhibiting the activity of COX enzymes, 3-{[(4-methoxyphenyl)acetyl]amino}-3-(3-nitrophenyl)propanoic acid reduces the production of prostaglandins, thereby reducing inflammation, pain, and fever.
Biochemical and Physiological Effects
3-{[(4-methoxyphenyl)acetyl]amino}-3-(3-nitrophenyl)propanoic acid has been found to possess anti-inflammatory, analgesic, and antipyretic properties. It has been shown to reduce the production of prostaglandins, which are responsible for the symptoms of inflammation such as pain, swelling, and redness. 3-{[(4-methoxyphenyl)acetyl]amino}-3-(3-nitrophenyl)propanoic acid has also been found to inhibit the production of nitric oxide (NO), a molecule that is involved in the regulation of inflammation and pain. In addition, 3-{[(4-methoxyphenyl)acetyl]amino}-3-(3-nitrophenyl)propanoic acid has been shown to reduce the levels of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α).

Advantages and Limitations for Lab Experiments

3-{[(4-methoxyphenyl)acetyl]amino}-3-(3-nitrophenyl)propanoic acid has several advantages for lab experiments. It is a stable and well-characterized compound that can be easily synthesized in the lab. 3-{[(4-methoxyphenyl)acetyl]amino}-3-(3-nitrophenyl)propanoic acid has been extensively studied and its mechanism of action is well understood. However, 3-{[(4-methoxyphenyl)acetyl]amino}-3-(3-nitrophenyl)propanoic acid also has some limitations for lab experiments. It is a relatively new compound and its pharmacokinetics and pharmacodynamics are not well understood. In addition, 3-{[(4-methoxyphenyl)acetyl]amino}-3-(3-nitrophenyl)propanoic acid has not been extensively tested in vivo, and its safety and efficacy have not been established.

Future Directions

There are several future directions for 3-{[(4-methoxyphenyl)acetyl]amino}-3-(3-nitrophenyl)propanoic acid research. First, further studies are needed to elucidate the pharmacokinetics and pharmacodynamics of 3-{[(4-methoxyphenyl)acetyl]amino}-3-(3-nitrophenyl)propanoic acid. Second, in vivo studies are needed to establish the safety and efficacy of 3-{[(4-methoxyphenyl)acetyl]amino}-3-(3-nitrophenyl)propanoic acid. Third, 3-{[(4-methoxyphenyl)acetyl]amino}-3-(3-nitrophenyl)propanoic acid could be tested in animal models of inflammatory and pain-related disorders to evaluate its therapeutic potential. Fourth, 3-{[(4-methoxyphenyl)acetyl]amino}-3-(3-nitrophenyl)propanoic acid could be modified to improve its pharmacokinetic and pharmacodynamic properties. Fifth, 3-{[(4-methoxyphenyl)acetyl]amino}-3-(3-nitrophenyl)propanoic acid could be tested in combination with other anti-inflammatory and analgesic drugs to evaluate its synergistic effects. Finally, 3-{[(4-methoxyphenyl)acetyl]amino}-3-(3-nitrophenyl)propanoic acid could be tested in clinical trials to evaluate its safety and efficacy in humans.
Conclusion
In conclusion, 3-{[(4-methoxyphenyl)acetyl]amino}-3-(3-nitrophenyl)propanoic acid is a promising compound for the treatment of various inflammatory and pain-related disorders. 3-{[(4-methoxyphenyl)acetyl]amino}-3-(3-nitrophenyl)propanoic acid possesses anti-inflammatory, analgesic, and antipyretic properties, and its mechanism of action is well understood. Further research is needed to establish the safety and efficacy of 3-{[(4-methoxyphenyl)acetyl]amino}-3-(3-nitrophenyl)propanoic acid and to evaluate its potential therapeutic applications. 3-{[(4-methoxyphenyl)acetyl]amino}-3-(3-nitrophenyl)propanoic acid has the potential to be a valuable addition to the arsenal of drugs used to treat inflammatory and pain-related disorders.

Scientific Research Applications

3-{[(4-methoxyphenyl)acetyl]amino}-3-(3-nitrophenyl)propanoic acid has been extensively studied for its potential therapeutic applications. It has been found to possess anti-inflammatory, analgesic, and antipyretic properties, which make it a promising candidate for the treatment of various inflammatory and pain-related disorders. 3-{[(4-methoxyphenyl)acetyl]amino}-3-(3-nitrophenyl)propanoic acid has been shown to inhibit the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins, a group of lipid mediators that play a key role in the inflammatory response. 3-{[(4-methoxyphenyl)acetyl]amino}-3-(3-nitrophenyl)propanoic acid has also been found to inhibit the production of nitric oxide (NO), a molecule that is involved in the regulation of inflammation and pain.